Cas no 33527-22-9 (Thieno[3,4-f][1]benzothiole-4,8-dione)
33527-22-9 structure
Product Name:Thieno[3,4-f][1]benzothiole-4,8-dione
CAS No:33527-22-9
MF:C10H4O2S2
MW:220.267560005188
CID:918064
PubChem ID:288501
Update Time:2025-04-19
Thieno[3,4-f][1]benzothiole-4,8-dione Chemical and Physical Properties
Names and Identifiers
-
- Thieno[3,4-f][1]benzothiole-4,8-dione
- 4,8-Dihydrobenzo[1,2-b:4,5-c']dithiophen-4,8-dion
- 4,8-Dihydrobenzo< 1,2-b:4,5-c'> dithiophen-4,8-dion
- AC1L69P4
- AC1Q6KLK
- AR-1H8951
- benzo[1,2-b:4,5-c']bisthiophene-4,8-dione
- CTK4H0756
- NSC149713
- Thiopheno(3,4-f)benzo(b)thiophene-4,8-dione
- Thiopheno[3,4-f]benzo[b]thiophene-4,8-dione
- benzo[1,2-b:4,5-c']-dithiophene-4,8-dione
- NSC-149713
- THIENO(3',4':4,5)BENZO(1,2-B)THIOPHENE-4,8-DIONE
- 44MDA1T45K
- SCHEMBL10051615
- 33527-22-9
- NSC 149713
- BENZO(1,2-B:4,5-C')DITHIOPHENE-4,8-DIONE
- UNII-44MDA1T45K
- DTXSID30187171
- thieno[3,4-f]benzothiophene-4,8-dione
-
- Inchi: 1S/C10H4O2S2/c11-8-5-1-2-14-10(5)9(12)7-4-13-3-6(7)8/h1-4H
- InChI Key: BZBRPSXQMGGREP-UHFFFAOYSA-N
- SMILES: S1C=CC2C(C3=CSC=C3C(C1=2)=O)=O
Computed Properties
- Exact Mass: 219.96532
- Monoisotopic Mass: 219.96527171g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 90.6Ų
Experimental Properties
- Density: 1.595
- Boiling Point: 408°C at 760 mmHg
- Flash Point: 200.6°C
- Refractive Index: 1.736
- PSA: 34.14
- LogP: 2.58500
Thieno[3,4-f][1]benzothiole-4,8-dione Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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